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Compound of Interest

Barium 4-(1,1-
Compound Name:
dimethylethyl)benzoate

Cat. No.: B158534

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available safety and property
information for Barium 4-(1,1-dimethylethyl)benzoate. It is intended for informational
purposes for a technical audience and should not be substituted for a formal Safety Data Sheet
(SDS) provided by the manufacturer. Specific toxicological and ecotoxicological data for this
compound are not readily available in the public domain; therefore, this guide also draws upon
general information for barium compounds.

Chemical Identification and Physical Properties

Barium 4-(1,1-dimethylethyl)benzoate, also known as Barium 4-tert-butylbenzoate, is an
organometallic compound.[1] Below is a summary of its key identification and physical and
chemical properties.
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Chemical Name

Barium 4-(1,1-dimethylethyl)benzoate

Barium 4-tert-butylbenzoate, Benzoic acid, 4-

Synonyms ) )
(1,1-dimethylethyl)-, barium salt

CAS Number 10196-68-6

Molecular Formula C22H26Ba0O4

Molecular Weight 491.77 g/mol [1][2]
Appearance White powder

Melting Point 164.5-165.5 °C[1]

Boiling Point 283.3 °C at 760 mmHg[1]
Density 1.056 g/cm3[1]

Flash Point 134.9 °C[1]

Solubility in H20 Not available

Storage Temperature

2-8°C Refrigerator

Hazard Identification and Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized approach to hazard communication. The available information for Barium 4-

(1,1-dimethylethyl)benzoate indicates the following hazard classifications.

GHS Hazard Statements|[1]

e H302: Harmful if swallowed.
e H312: Harmful in contact with skin.

e H332: Harmful if inhaled.

o H361: Suspected of damaging fertility or the unborn child.
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e H373: May cause damage to organs through prolonged or repeated exposure.

e H411: Toxic to aquatic life with long lasting effects.

GHS Pictograms

The hazard statements correspond to the following GHS pictograms:

o GHSO07: Exclamation Mark (for acute toxicity, skin/eye irritation, skin sensitization, respiratory
tract irritation, narcotic effects)

o GHSO08: Health Hazard (for carcinogenicity, mutagenicity, reproductive toxicity, respiratory
sensitizer, target organ toxicity, aspiration toxicity)

e GHSO09: Environment (for hazardous to the aquatic environment)

The logical relationship between the hazard statements and their categories is visualized in the
diagram below.
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Acute Toxicity
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GHS Hazard Classification Overview

Toxicological Information
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Specific quantitative toxicological data such as LD50 (median lethal dose) or LC50 (median
lethal concentration) for Barium 4-(1,1-dimethylethyl)benzoate are not readily found in
publicly accessible literature. The hazard assessment is therefore based on the provided GHS
classifications and general knowledge of soluble barium compounds.

Soluble barium compounds are known to be toxic. The primary health concerns associated with
barium overexposure include gastrointestinal distress and effects on the cardiovascular and
nervous systems. Because overexposure to barium may cause adverse gastrointestinal effects
and hypokalemia, individuals with compromised gastrointestinal tract, cardiac, or muscular
function may be more susceptible to barium poisoning.[3] The Department of Health and
Human Services and the International Agency for Research on Cancer have not assessed the
carcinogenicity of barium.[3]

Handling and Storage

Proper handling and storage procedures are crucial for minimizing exposure and ensuring
safety in a laboratory setting.

Recommended Handling and Storage Workflow

The following diagram outlines a general workflow for the safe handling and storage of Barium
4-(1,1-dimethylethyl)benzoate.
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Receiving and Storage

Receive Shipment

\

Inspect Container for Damage

\

Store in a Cool, Dry, Well-Ventilated Area
(2-8°C Refrigerator)

Prepare for Use

Handling
\

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

A4

Use in a Chemical Fume Hood

A4

Weigh Required Amount

Y

Tightly Close Container After Use

Complete Handling

Post-H‘;ndling

Clean Work Area

Y

Dispose of Waste According to Regulations

A4

Remove and Decontaminate PPE

Y

Wash Hands Thoroughly

Click to download full resolution via product page

Safe Handling and Storage Workflow
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First-Aid and Emergency Procedures

In the event of exposure or a spill, the following general first-aid and emergency procedures for

barium compounds should be followed.

Emergency Response Protocol

The diagram below illustrates a logical flow of actions to be taken in an emergency situation.

Spil

Rinse Mouth
Do NOT Induce Vomiting

Spill Response
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Dispose of as Hazardous Waste
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Emergency Response Workflow

Experimental Protocols

Detailed experimental protocols for the synthesis or toxicological testing of Barium 4-(1,1-
dimethylethyl)benzoate are not available in the public domain. Researchers should develop
their own protocols in accordance with standard laboratory safety practices and regulations.

Environmental Information

Barium 4-(1,1-dimethylethyl)benzoate is classified as toxic to aquatic life with long-lasting
effects (H411).[1] Therefore, it should not be released into the environment. All waste materials
should be disposed of in accordance with local, state, and federal regulations for hazardous
waste. The environmental fate of barium compounds depends on their solubility. Insoluble
forms like barium sulfate and carbonate can persist in the environment.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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